3,4,5-Trichloro-N,N-diethyl-2-sulfanylbenzene-1-sulfonamide

• CAS No.: 62669-51-6
• Molecular Formula: C10H12Cl3NO2S2
• Molecular Weight: 348.7 g/mol
• IUPAC Name: 3,4,5-trichloro-N,N-diethyl-2-sulfanylbenzenesulfonamide
• InChI: InChI=1S/C10H12Cl3NO2S2/c1-3-14(4-2)18(15,16)7-5-6(11)8(12)9(13)10(7)17/h5,17H,3-4H2,1-2H3
• InChI Key: AUWJHVCMMARCMM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC(=C(C(=C1S)Cl)Cl)Cl

Description

3,4,5-Trichloro-N,N-diethyl-2-sulfanylbenzene-1-sulfonamide is a useful research compound. Its molecular formula is C10H12Cl3NO2S2 and its molecular weight is 348.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 50 grams (0.15 mole) of 2,3,4,5-tetrachloro-N,N-diethylbenzenesulfonamide in 400 milliliters of methanol at reflux was added over a period of 1/2 hour, a solution of 100 grams (0.42 mole) of sodium sulfide-nonahydrate (Na2S-9H2O) in 400 milliliters of methanol. After the addition was complete, the mixture was refluxed for 3 hours. At the completion of this reaction, the mixture was allowed to cool and the sodium chloride which precipitated, was removed by filtration. The filtrate was diluted with 1 liter of water and the water insoluble materials were removed by filtration. The filtrate was thereafter acidified with concentrated hydrochloric acid and the crude product, a pale yellow solid precipitated out. The product was recovered by filtration, dried and recrystallized from hexane. The 3,4,5-trichloro-N,N-diethyl-2-(mercapto)benzenesulfonamide product was recovered in a yield of 46.0 grams (100 percent of theoretical) and melted at 96°-99° C.